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Compound of Interest

Compound Name: Isobutyl anthranilate

Cat. No.: B1582101 Get Quote

Isobutyl anthranilate (isobutyl 2-aminobenzoate) is an organic compound classified as an

anthranilate ester, derived from the reaction of anthranilic acid and isobutyl alcohol.[1] With the

chemical formula C₁₁H₁₅NO₂, this aromatic ester is a cornerstone in the flavor and fragrance

industries, prized for its characteristic sweet, fruity, grape-like aroma with floral nuances.[2][3]

[4] While its primary commercial application lies in perfumery and as a food flavoring agent, its

chemical structure and the broader biological activities of anthranilate derivatives make it a

molecule of interest for researchers in diverse scientific fields.[1]

This guide, designed for researchers, scientists, and drug development professionals, provides

a comprehensive technical overview of isobutyl anthranilate. We will delve into its

fundamental chemical and physical properties, explore detailed synthesis and purification

protocols, discuss analytical methods for its characterization, and survey its applications and

regulatory status. The narrative emphasizes the causality behind methodological choices,

grounding theoretical knowledge in practical, field-proven insights.

Physicochemical Profile
Understanding the fundamental properties of isobutyl anthranilate is critical for its synthesis,

handling, and application. The compound typically presents as a colorless to pale yellow or

brown liquid.[1][5] It is stable under normal conditions but can be sensitive to air and light and

may hydrolyze under acidic or basic conditions.[1][3][6] Its solubility profile is characteristic of

many organic esters; it is practically insoluble in water but soluble in organic solvents like

ethanol and various oils.[1][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1582101?utm_src=pdf-interest
https://www.benchchem.com/product/b1582101?utm_src=pdf-body
https://www.evitachem.com/product/evt-299231
https://parchem.com/chemical-supplier-distributor/isobutyl-anthranilate-010262
https://m.chemicalbook.com/ProductChemicalPropertiesCB5189506_EN.htm
https://flavscents.com/library/material/1822087ec5/a
https://www.evitachem.com/product/evt-299231
https://www.benchchem.com/product/b1582101?utm_src=pdf-body
https://www.benchchem.com/product/b1582101?utm_src=pdf-body
https://www.evitachem.com/product/evt-299231
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-anthranilate
https://www.evitachem.com/product/evt-299231
https://m.chemicalbook.com/ProductChemicalPropertiesCB5189506_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5189506.htm
https://www.evitachem.com/product/evt-299231
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-anthranilate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of its key quantitative properties is presented below.

Property Value Source(s)

CAS Number 7779-77-3 [1][2][7]

Molecular Formula C₁₁H₁₅NO₂ [1][5]

Molecular Weight 193.24 g/mol [1][5]

IUPAC Name
2-methylpropyl 2-

aminobenzoate
[5]

Appearance Colorless to pale yellow liquid [1][2][5]

Odor
Sweet, fruity, floral, grape, and

berry notes
[1][3][4]

Boiling Point
~169-170 °C at 13.50 mm Hg;

~118-122 °C at 3.00 mm Hg
[2][5][7]

Density
~1.057 - 1.063 g/cm³ at 20-25

°C
[2][5]

Refractive Index ~1.534 - 1.540 at 20 °C [2][5]

Flash Point ~100 °C (212 °F) [7]

Solubility
Insoluble in water; soluble in

ethanol and oils
[1][5]

logP (o/w) 3.45 [2][3]

Synthesis Methodologies: From Bench to
Biocatalysis
The synthesis of isobutyl anthranilate is primarily achieved through esterification. The choice

of method depends on factors such as desired yield, purity, cost, and environmental

considerations.

Acid-Catalyzed Fischer Esterification
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This is the most traditional and straightforward method for producing isobutyl anthranilate.[1]

The reaction involves heating anthranilic acid with an excess of isobutyl alcohol under reflux in

the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or hydrochloric acid (HCl).

[1]

Causality of Experimental Design:

Acid Catalyst: The catalyst's role is to protonate the carbonyl oxygen of the carboxylic acid

group on anthranilic acid. This protonation increases the electrophilicity of the carbonyl

carbon, making it more susceptible to nucleophilic attack by the hydroxyl group of isobutyl

alcohol.

Reflux Conditions: The reaction is typically performed at the boiling point of the alcohol. This

elevated temperature provides the necessary activation energy for the reaction to proceed at

a reasonable rate and helps to remove the water byproduct, driving the equilibrium towards

the formation of the ester, in accordance with Le Châtelier's principle.

Excess Alcohol: Using an excess of isobutyl alcohol also helps to shift the reaction

equilibrium to favor the product side, maximizing the conversion of the more expensive

anthranilic acid.
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Caption: Acid-catalyzed Fischer esterification of isobutyl anthranilate.

Protocol: Synthesis via Fischer Esterification

Setup: Equip a round-bottom flask with a reflux condenser and a heating mantle.

Charging Reactants: To the flask, add anthranilic acid (1.0 eq), isobutyl alcohol (3.0-5.0 eq),

and a catalytic amount of concentrated sulfuric acid (approx. 1-2% of the total mass).

Reaction: Heat the mixture to reflux and maintain for 4-8 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Workup: After cooling, neutralize the excess acid with a saturated sodium bicarbonate

solution.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a

suitable organic solvent (e.g., diethyl ether or ethyl acetate).
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Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator. The crude product is then purified by

vacuum distillation to yield pure isobutyl anthranilate.

Chemoenzymatic Synthesis
An increasingly popular alternative is the use of enzymes, particularly lipases, to catalyze the

esterification.[1] This approach offers high selectivity under mild reaction conditions, which is

environmentally advantageous.[1] Lipases like Candida antarctica lipase B (CalB) have shown

high specificity for anthranilate substrates.[1]

Causality of Experimental Design:

Enzyme Catalyst: Lipases operate under mild temperatures (e.g., 40-50 °C) and neutral pH,

which prevents the degradation of sensitive functional groups and reduces the formation of

byproducts often seen in acid-catalyzed reactions.[1]

Immobilization: Immobilizing the enzyme on a solid support allows for easy separation from

the reaction mixture and reuse of the catalyst, improving process economics.

Solvent System: The choice of solvent (e.g., hexane) or a solvent-free system can influence

enzyme stability and activity. Maintaining optimal water activity (aw) is crucial for maximizing

lipase catalytic turnover.[1]

Analytical Characterization and Quality Control
A self-validating protocol for product verification is essential. The identity and purity of

synthesized isobutyl anthranilate are typically confirmed using a combination of

chromatographic and spectroscopic techniques.

Workflow: Synthesis to Certified Product

Caption: Workflow for the synthesis and quality control of isobutyl anthranilate.

Key Analytical Techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for identifying

and quantifying volatile compounds like isobutyl anthranilate. The retention time from the
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GC provides a preliminary identification, while the mass spectrum offers a unique molecular

fingerprint, confirming the structure by matching the fragmentation pattern with a known

standard. Purity is determined by the relative area of the product peak.

Fourier-Transform Infrared Spectroscopy (FTIR): IR spectroscopy is used to confirm the

presence of key functional groups. The spectrum of isobutyl anthranilate will show

characteristic peaks for the N-H stretches of the primary amine, C=O stretch of the ester, and

C-O stretches.[5]

Refractive Index: Measuring the refractive index is a quick and simple physical test to check

the purity of the liquid product against the established standard (1.534-1.540 @ 20°C).[2][5]

Applications in Industry and Research
Flavor and Fragrance: The primary application of isobutyl anthranilate is as a synthetic

flavoring substance and fragrance ingredient.[7][8] It is used to impart grape, berry, and floral

notes to a wide range of products including candies, beverages, chewing gum, and

perfumes.[1][9]

Bird Repellency: Like its methyl and ethyl counterparts, isobutyl anthranilate derivatives

have been investigated for their properties as bird repellents.[1] These compounds act as

sensory irritants to birds without causing long-term harm.[10]

Precursor in Chemical Synthesis: Anthranilate esters are valuable intermediates in organic

synthesis. The amine group can be diazotized to form a highly reactive benzyne

intermediate, which can then be used in various cycloaddition and substitution reactions.[10]

Furthermore, the amine can react with aldehydes to form Schiff bases, many of which are

themselves used in the fragrance industry.[10]

Safety and Regulatory Status
Isobutyl anthranilate has been evaluated for safety by international regulatory bodies.

Toxicity Profile: It is classified as harmful if swallowed and causes skin and serious eye

irritation.[11][12] It may also cause an allergic skin reaction.[12] Standard personal protective

equipment (PPE), including gloves and eye protection, should be worn during handling.[12]

The compound is not classified as a mutagen, carcinogen, or reproductive toxicant.[12]
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Regulatory Approval: The Joint FAO/WHO Expert Committee on Food Additives (JECFA)

evaluated isobutyl anthranilate and concluded that there is "no safety concern at current

levels of intake when used as a flavouring agent".[5][8][13] It is listed by the Flavor and

Extract Manufacturers Association (FEMA) with the number 2182.[5][8]

Conclusion and Future Outlook
Isobutyl anthranilate remains a vital molecule in the flavor and fragrance industry due to its

unique organoleptic properties. While classical chemical synthesis is well-established, the

future of its production will likely see a greater shift towards chemoenzymatic processes that

offer enhanced sustainability and efficiency. For researchers, the broader class of anthranilates

continues to present opportunities for exploration, from developing novel materials to

investigating the biological activities of new derivatives. A thorough understanding of its

synthesis, properties, and safety, as outlined in this guide, is the foundation for both its effective

application and future innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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